Cas no 1785137-12-3 (3-Pyridinemethanamine, 5-(1-azetidinylmethyl)-)

• Product Name: 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)-
• CAS No: 1785137-12-3
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5275964
• Update Time: 2025-06-13

3-Pyridinemethanamine, 5-(1-azetidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)-

• Inchi： 1S/C10H15N3/c11-5-9-4-10(7-12-6-9)8-13-2-1-3-13/h4,6-7H,1-3,5,8,11H2
• InChI Key： QYZCJHNPMRWVLC-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN2CCC2)C=C1CN

Additional information on 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)-

Recent Advances in the Study of 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)- (CAS: 1785137-12-3)

In recent years, the compound 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)- (CAS: 1785137-12-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and azetidine structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the exploration of its role as a modulator of neurotransmitter systems. Preliminary findings suggest that 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)- exhibits affinity for specific receptor subtypes, making it a candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Researchers have employed advanced computational modeling and in vitro assays to characterize its binding interactions and selectivity profiles.

Another significant development is the optimization of synthetic routes for this compound. Recent publications have reported improved yields and purity through novel catalytic methods and green chemistry approaches. These advancements are critical for scaling up production and facilitating further preclinical studies. Additionally, the compound's stability and pharmacokinetic properties have been investigated, with promising results indicating good oral bioavailability and metabolic stability.

In the context of drug discovery, 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)- has been evaluated in high-throughput screening campaigns. Its scaffold has served as a starting point for the design of derivatives with enhanced potency and reduced off-target effects. Collaborative efforts between academic and industrial researchers have led to the identification of several analogs with improved therapeutic indices.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing studies are employing advanced techniques such as cryo-EM and molecular dynamics simulations to gain deeper insights. Furthermore, regulatory considerations and the need for comprehensive toxicological assessments highlight the importance of continued research in this area.

In conclusion, 3-Pyridinemethanamine, 5-(1-azetidinylmethyl)- (CAS: 1785137-12-3) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and pharmacological properties position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research efforts should focus on translational studies to bridge the gap between laboratory findings and clinical applications.